Cas no 2680660-41-5 (1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2680660-41-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6296395
• PubChem ID: 165910454
• Update Time: 2025-08-05

1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273830
• 1-(2-acetamidophenyl)cyclopropane-1-carboxylic acid
• 2680660-41-5
• 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13NO3/c1-8(14)13-10-5-3-2-4-9(10)12(6-7-12)11(15)16/h2-5H,6-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： QGQZUAJZMUXLOY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2NC(C)=O)CC1)=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid (CAS No. 2680660-41-5)

1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680660-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with an acetamido group and a phenyl moiety, which together contribute to its unique chemical properties and potential biological activities. The cyclopropane ring, known for its strained three-membered structure, often serves as a key pharmacophore in drug design, enhancing binding affinity and metabolic stability. The presence of the acetamido functional group further modulates the compound's reactivity and interaction with biological targets, making it a promising candidate for further exploration in drug development.

The phenyl group in 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid introduces additional aromaticity and electronic properties, which can influence the molecule's solubility, permeability, and binding interactions. This combination of structural features positions the compound as a versatile scaffold for designing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the optimization of their pharmacological profiles.

In the context of contemporary pharmaceutical research, 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Studies have suggested that the cyclopropane moiety may interact with enzymes or receptors in a manner that differs from more conventional aromatic systems, potentially offering advantages in terms of selectivity and efficacy. The acetamido group, on the other hand, is well-known for its ability to enhance bioavailability and reduce toxicity, making it a desirable feature in drug candidates.

One of the most intriguing aspects of this compound is its potential application in the development of targeted therapies. The structural motif of 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid has been explored in several preclinical studies aimed at identifying molecules that can interact with specific disease-related targets. For instance, researchers have examined its interactions with enzymes involved in inflammatory pathways, suggesting that it may have anti-inflammatory properties. Additionally, its ability to cross cell membranes efficiently makes it an attractive candidate for topical applications or oral formulations.

The synthesis of 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as transition-metal-catalyzed cyclizations and asymmetric synthesis have been particularly useful in constructing the desired framework while maintaining functional group integrity. These advancements not only streamline the production process but also open up new avenues for structural diversification.

From a medicinal chemistry perspective, the investigation of 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid has provided valuable insights into the design principles of bioactive molecules. The compound's dual functionality—combining a strained cyclopropane ring with an amide-based pharmacophore—demonstrates how structural complexity can be leveraged to achieve desired biological outcomes. This approach aligns with current trends in drug discovery, where multifunctional scaffolds are being prioritized to address complex diseases more effectively.

The pharmacokinetic properties of 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid are also of great interest. Initial studies have indicated that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation purposes. Furthermore, preliminary toxicity assessments suggest that it is well-tolerated at relevant doses, although further studies are warranted to fully characterize its safety profile.

In conclusion, 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid (CAS No. 2680660-41-5) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a cyclopropane ring and an acetamido group provides a rich scaffold for further optimization, while its favorable pharmacokinetic properties make it an attractive candidate for clinical development. As research continues to uncover new applications for this compound, 1-(2-Acetamidophenyl)cyclopropane-1-carboxylic acid is poised to play an important role in the discovery and development of novel therapeutic agents.